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Compound of Interest

Compound Name: EST64454 hydrochloride

Cat. No.: B10824693 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While the Safety Data Sheet (SDS) for EST64454 hydrochloride states that it is

not classified as a hazardous substance or mixture, it is imperative to follow best practices for

chemical waste disposal to ensure a safe laboratory environment.[1][2] This guide provides a

procedural, step-by-step approach for the proper disposal of EST64454 hydrochloride,

treating it with the caution appropriate for a research chemical.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety goggles, gloves, and a lab

coat. All handling of EST64454 hydrochloride should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Step-by-Step Disposal Procedure
Waste Collection:

Collect all waste materials containing EST64454 hydrochloride, including unused

product, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a

designated and clearly labeled waste container.
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The container should be made of a material compatible with the chemical and should have

a secure, tight-fitting lid to prevent leaks or spills.

Waste Segregation:

Do not mix EST64454 hydrochloride waste with other waste streams unless explicitly

permitted by your institution's waste management guidelines. Proper segregation is key to

safe and compliant disposal.

Labeling:

Clearly label the waste container with the full chemical name: "EST64454 hydrochloride
waste." Include the approximate quantity and date of accumulation.

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials. This area should be well-ventilated and have secondary containment to manage

any potential leaks.

Disposal:

Dispose of the EST64454 hydrochloride waste through your institution's approved

chemical waste management program. Do not dispose of this chemical down the drain or

in regular trash.

Follow all federal, state, and local regulations for chemical waste disposal.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid

spills, carefully sweep or vacuum the material, avoiding dust generation.
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Cleanup: Clean the spill area thoroughly with an appropriate solvent, followed by soap and

water.

Waste Disposal: Collect all cleanup materials in a labeled container and dispose of them as

chemical waste.

Quantitative Data Summary
Chemical Information Value

CAS Number 1950569-11-5[1]

Molecular Formula C18H23ClF2N4O2[1]

Molecular Weight 400.85 g/mol [1]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of EST64454 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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